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Compound Name: 1-Butyl radical
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For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1-butyl radical (+«CH2CH2CH2CHs) is a primary alkyl radical that serves as a crucial
intermediate in a variety of chemical processes, including combustion, atmospheric chemistry,
and organic synthesis. A thorough understanding of its thermochemical properties is essential
for accurate kinetic modeling, reaction mechanism elucidation, and the predictive design of
chemical transformations. This technical guide provides a comprehensive overview of the key
thermochemical parameters of the 1-butyl radical, details the experimental and computational
methodologies used for their determination, and illustrates its primary unimolecular reaction
pathways.

Core Thermochemical Data

The following tables summarize the most critical thermochemical properties of the 1-butyl
radical, collated from various experimental and computational studies. These values are
essential for thermodynamic calculations and kinetic modeling.
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Table 1: Enthalpy of Formation (AfH®)

Enthalpy of
. Temperature (K)
Formation (kJ/mol)

Method of
Determination

Source

Photoionization Mass

NIST Chemistry

70.7+2.1 298.15
Spectrometry WebBook
Electron Impact Mass Lossing & Semeluk,
68.2+4.2 298.15
Spectrometry 1970
G3 (Gaussian-3) )
71.1 298.15 Computational Study
Theory
CBS-QB3 (Complete ]
69.5 298.15 Computational Study

Basis Set)

Table 2: Standard Entropy (S°) and Heat Capacity (Cp°)
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Temperature Method of
Property Value L Source
(K) Determination
Statistical
Standard 343.5+4.2 ) NIST/TRC Web
298.15 Mechanics
Entropy (S°) J/mol-K Thermo Tables
(Calculated)
) Statistical
Heat Capacity ) NIST/TRC Web
103.2 J/mol-K 300 Mechanics
(Cp°) Thermo Tables
(Calculated)
) Statistical
Heat Capacity ) NIST/TRC Web
154.8 J/mol-K 500 Mechanics
(Cp°) Thermo Tables
(Calculated)
) Statistical
Heat Capacity ] NIST/TRC Web
201.7 J/mol-K 800 Mechanics
(Cp°) Thermo Tables
(Calculated)
. Statistical
Heat Capacity ) NIST/TRC Web
232.2 J/mol-K 1000 Mechanics
(Cp°) Thermo Tables
(Calculated)

Table 3: lonization Energy

lonization Energy (eV) Method of Determination Source

8.01 £ 0.05 Electron Impact Lossing & Semeluk, 1970

8.02£0.04 Photoelectron Spectroscopy Schultz et al., 1984

Experimental and Computational Methodologies

The determination of the thermochemical properties of a transient species like the 1-butyl
radical requires specialized experimental techniques and high-level computational methods.

Experimental Protocols
1. Flash Pyrolysis Photoionization Time-of-Flight Mass Spectrometry (FP-PIMS)
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This is a powerful technique for studying the kinetics and thermochemistry of radical species.

» Radical Generation: The 1-butyl radical is typically generated in the gas phase by the flash
pyrolysis of a suitable precursor, such as 1-bromobutane or 1-iodobutane. A dilute mixture of
the precursor in a carrier gas (e.g., He or Ar) is pulsed through a heated micro-reactor
(typically a resistively heated SiC tube). The short residence time in the reactor (~100 ps)
minimizes secondary reactions.

e Molecular Beam Formation: The gas mixture from the pyrolysis reactor expands into a
vacuum chamber, forming a supersonic molecular beam. This process cools the species
translationally and rotationally, simplifying the subsequent mass spectra.

o Photoionization: The molecular beam is intersected by a beam of vacuum ultraviolet (VUV)
photons. Single-photon ionization is a soft ionization technique that, when using tunable
synchrotron radiation, allows for the determination of ionization energies and appearance
energies of fragment ions.

o Mass Analysis: The resulting ions are analyzed by a time-of-flight mass spectrometer, which
separates them based on their mass-to-charge ratio.

o Data Analysis: By measuring the ion signal as a function of pyrolysis temperature and photon
energy, one can determine reaction products, branching ratios, and, through the use of
appropriate thermochemical cycles, the enthalpy of formation of the radical.

2. Electron Impact Mass Spectrometry (EI-MS)

This method is used to determine the appearance energy of ions, which can then be used to
derive heats of formation.

o Radical Generation: Similar to FP-PIMS, the 1-butyl radical is generated from a precursor in
the gas phase.

« lonization: The radicals are ionized by a beam of monoenergetic electrons. The energy of the
electron beam is varied, and the ion signal is measured as a function of electron energy.

o Appearance Energy Measurement: The appearance energy is the minimum energy required
to produce a specific ion from a given precursor. By combining the appearance energy of the
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butyl cation from the 1-butyl radical with the known ionization energy of the radical, the
enthalpy of formation of the radical can be determined.

3. Matrix Isolation Infrared Spectroscopy

This technique allows for the spectroscopic characterization of reactive species trapped in an
inert matrix at low temperatures.

e Matrix Formation: A gaseous mixture of a precursor to the 1-butyl radical and a large
excess of an inert gas (e.g., argon or nitrogen) is co-deposited onto a cryogenic window
(typically at ~10 K).

» Radical Generation: The precursor molecules, isolated within the inert matrix, are photolyzed
with UV light to generate the 1-butyl radicals. The solid matrix prevents the radicals from
reacting with each other.

e Spectroscopic Analysis: The infrared spectrum of the matrix-isolated species is recorded. By
comparing the experimental spectrum with theoretical calculations, the vibrational
frequencies of the radical can be determined. These frequencies are crucial for the
calculation of entropy and heat capacity using statistical mechanics.

Computational Protocols

Gaussian-n (G3, G4) and Complete Basis Set (CBS) Methods

These are high-accuracy composite computational chemistry methods used to calculate
thermochemical properties from first principles.

e Geometry Optimization: The equilibrium geometry of the 1-butyl radical is first optimized at
a lower level of theory, typically using density functional theory (DFT) with a basis set like
B3LYP/6-31G(d).

 Vibrational Frequency Calculation: At the optimized geometry, vibrational frequencies are
calculated to confirm that the structure is a true minimum on the potential energy surface and
to obtain the zero-point vibrational energy (ZPVE). These frequencies are also used for the
calculation of thermal corrections to the enthalpy and entropy.
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» Single-Point Energy Calculations: A series of single-point energy calculations are then
performed at higher levels of theory and with larger basis sets (e.g., MP2, QCISD(T)).

o Extrapolation and Empirical Corrections: The final energy is obtained by extrapolating the
calculated energies to the complete basis set limit and adding several empirical corrections
to account for remaining deficiencies in the calculations. These corrections are
parameterized based on a large set of well-known experimental data.

» Thermochemical Property Calculation: The calculated total energy, along with the ZPVE and
thermal corrections from the vibrational frequency calculation, is used to determine the
enthalpy of formation, entropy, and heat capacity.

Unimolecular Reaction Pathways

The 1-butyl radical can undergo several unimolecular reactions, primarily decomposition and
isomerization. The following diagram illustrates the key pathways.

Ethene + Ethyl Radical

sec-Butyl Radical B-scission Propene + Methyl Radical

[3-scission

SEubliRadical 1,2-H shift (Isomerization)

Click to download full resolution via product page

Caption: Primary unimolecular reaction pathways of the 1-butyl radical.

Logical Workflow for Thermochemical Property
Determination

The determination of accurate thermochemical data for a radical species like 1-butyl involves a
synergistic approach combining experimental measurements and theoretical calculations.
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Experimental Methods Computational Methods
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Caption: Interplay of experimental and computational methods in determining thermochemical
properties.

Conclusion

This technical guide has summarized the key thermochemical properties of the 1-butyl radical
and provided an in-depth look at the state-of-the-art methodologies employed for their
determination. The presented data and reaction pathways are fundamental for researchers and
scientists in various fields, enabling more accurate modeling of complex chemical systems and
facilitating the development of new chemical technologies. The continued refinement of both
experimental and computational techniques will undoubtedly lead to an even more precise
understanding of this important reactive intermediate.

» To cite this document: BenchChem. [Thermochemical Properties of the 1-Butyl Radical: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814794/docs#thermochemical-properties-of-the-1-
butyl-radical-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10814794/docs?utm_src=pdf-body-img#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/product/b10814794/docs?utm_src=pdf-body#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/product/b10814794/docs#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/product/b10814794/docs#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/product/b10814794/docs#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/product/b10814794/docs#thermochemical-properties-of-the-1-butyl-radical-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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